Cas no 2138366-56-8 (1-cyanobutane-2-sulfonamide)

• Product Name: 1-cyanobutane-2-sulfonamide
• CAS No: 2138366-56-8
• MF: C₅H₁₀N₂O₂S
• MW: 162.210099697113
• CID: 6426649
• PubChem ID: 165954140
• Update Time: 2024-01-04

1-cyanobutane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-cyanobutane-2-sulfonamide
• EN300-1120702
• 2138366-56-8

• Inchi： 1S/C5H10N2O2S/c1-2-5(3-4-6)10(7,8)9/h5H,2-3H2,1H3,(H2,7,8,9)
• InChI Key： PKVKUOSPIADDQB-UHFFFAOYSA-N
• SMILES： S(C(CC#N)CC)(N)(=O)=O

Computed Properties

• Exact Mass: 162.04629874g/mol
• Monoisotopic Mass: 162.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.3Ų